1-Cyclohexyl-4,4-dimethylimidazolidin-2-one

Specification

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-cyclohexyl-4,4-dimethylimidazolidin-2-one
• Standard InChI: InChI=1S/C11H20N2O/c1-11(2)8-13(10(14)12-11)9-6-4-3-5-7-9/h9H,3-8H2,1-2H3,(H,12,14)
• Standard InChI Key: OMSVSMASIBMEIJ-UHFFFAOYSA-N
• SMILES: CC1(CN(C(=O)N1)C2CCCCC2)C
• Canonical SMILES: CC1(CN(C(=O)N1)C2CCCCC2)C

Introduction

1-Cyclohexyl-4,4-dimethylimidazolidin-2-one is a chemical compound with the CAS number 153333-81-4. It belongs to the class of imidazolidinones, which are heterocyclic compounds known for their diverse applications in chemistry and pharmacology. Despite its specific CAS number, detailed information about its physical properties, such as density and boiling point, is not readily available in the literature.

Synthesis and Applications

While specific synthesis methods for 1-Cyclohexyl-4,4-dimethylimidazolidin-2-one are not detailed in the available literature, imidazolidinones generally can be synthesized through condensation reactions involving appropriate amines and carbonyl compounds. The applications of such compounds often relate to their potential biological activities or roles as intermediates in organic synthesis.

Biological and Pharmacological Significance

Imidazolidinone derivatives have been explored for various biological activities, including potential roles as inhibitors or modulators in pharmacological pathways. For instance, imidazolone and imidazolidinone derivatives have been studied as inhibitors of the 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) enzyme, which is involved in glucocorticoid metabolism and has implications for treating conditions like diabetes and obesity.

Research Findings and Future Directions

Despite the lack of specific research findings directly related to 1-Cyclohexyl-4,4-dimethylimidazolidin-2-one, the broader class of imidazolidinones offers a promising area for further investigation. Future studies could focus on synthesizing and evaluating the biological activities of this compound, potentially uncovering new applications in medicine or materials science.